Cas no 2764010-35-5 (1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2764010-35-5
• MF: C₁₄H₁₂FN₃O₄
• MW: 305.261186599731
• CID: 5971571
• PubChem ID: 165994626
• Update Time: 2025-06-07

1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid
• 2764010-35-5
• EN300-37343131

• Inchi： 1S/C14H12FN3O4/c1-2-7-22-14(21)16-9-3-4-12(10(15)8-9)18-6-5-11(17-18)13(19)20/h2-6,8H,1,7H2,(H,16,21)(H,19,20)
• InChI Key： WDPKKHDRTNNQID-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 305.08118403g/mol
• Monoisotopic Mass: 305.08118403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid

1-(2-Fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic Acid

The compound with CAS No. 2764010-35-5, named 1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a pyrazole ring, a fluoro-substituted phenyl group, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. The pyrazole ring, a five-membered heterocyclic structure, is known for its stability and ability to form hydrogen bonds, which are crucial for drug design. The fluoro-substituted phenyl group adds electronic diversity to the molecule, enhancing its ability to interact with biological targets. Furthermore, the carboxylic acid group provides acidity and can participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules.

The structural complexity of this compound also makes it an interesting candidate for material science applications. The combination of the pyrazole ring and the fluoro-substituted phenyl group creates a molecule with unique electronic properties. These properties can be exploited in the development of advanced materials, such as semiconductors or sensors, where precise control over electronic behavior is essential.

One of the most promising areas of research involving this compound is its potential use in drug discovery. The fluoro-substituted phenyl group is known to enhance the lipophilicity of a molecule, which is an important factor in drug absorption and bioavailability. Additionally, the carboxylic acid group can be modified to create bioisosteres or prodrugs, further expanding its therapeutic potential.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound more efficiently. Researchers have developed novel methodologies that allow for the precise construction of the pyrazole ring and the fluoro-substituted phenyl group. These methods not only improve yield but also reduce the environmental impact of synthesis, aligning with current trends toward sustainable chemistry.

In conclusion, 1-(2-fluoro-4-{[(prop-2-en-1-yloxy)carbonyl]amino}phenyl)-1H-pyrazole-3-carboxylic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both basic research and applied sciences. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular design and functionality.